Cas no 2122255-99-4 (1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole)
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole
- EN300-1852776
- SCHEMBL21241065
- 2122255-99-4
-
- Inchi: 1S/C8H10N4/c1-6-3-8(11-12(6)2)7-4-9-10-5-7/h3-5H,1-2H3,(H,9,10)
- InChI Key: MGHVEHSWIGIADP-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=CC(C2C=NNC=2)=N1
Computed Properties
- Exact Mass: 162.090546336g/mol
- Monoisotopic Mass: 162.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.5Ų
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852776-0.05g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1852776-0.1g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1852776-0.25g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1852776-0.5g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1852776-1.0g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 1g |
$1599.0 | 2023-05-24 | ||
| Enamine | EN300-1852776-2.5g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1852776-5.0g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 5g |
$4641.0 | 2023-05-24 | ||
| Enamine | EN300-1852776-10.0g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 10g |
$6882.0 | 2023-05-24 | ||
| Enamine | EN300-1852776-1g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1852776-5g |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole |
2122255-99-4 | 5g |
$2858.0 | 2023-09-18 |
1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole
1,5-Dimethyl-3-(1H-Pyrazol-4-yl)-1H-Pyrazole (CAS No. 2122255-99-4): An Emerging Compound in Medicinal Chemistry
1,5-Dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole (CAS No. 2122255-99-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.
The pyrazole scaffold is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of this scaffold in 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole confers it with a high degree of chemical stability and reactivity, making it an attractive candidate for drug development. Recent studies have highlighted the importance of pyrazole derivatives in various therapeutic areas, particularly in the treatment of neurological disorders and cancer.
One of the key features of 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole is its ability to modulate specific biological targets. For instance, research has shown that this compound can interact with GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission. This interaction has potential implications for the treatment of conditions such as epilepsy and anxiety disorders.
In addition to its neuropharmacological properties, 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
The molecular structure of 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole is characterized by the presence of two methyl groups at positions 1 and 5, and a pyrazolyl substituent at position 3. These functional groups contribute to the compound's overall hydrophobicity and lipophilicity, which are important factors in determining its pharmacokinetic properties. The lipophilic nature of the compound allows it to cross biological membranes more easily, enhancing its bioavailability and distribution within the body.
Recent advancements in computational chemistry have facilitated the design and optimization of pyrazole derivatives like 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole. Molecular docking studies have provided insights into the binding modes and interactions between this compound and its target proteins. These studies have identified key residues within the binding site that are crucial for ligand-receptor interactions, guiding the rational design of more potent and selective analogs.
The synthesis of 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of a suitable hydrazine derivative with an appropriate aldehyde or ketone to form the pyrazole ring. Subsequent functionalization steps can be employed to introduce the desired substituents at specific positions on the ring.
In preclinical studies, 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole has shown promising results in various animal models of disease. For example, it has been effective in reducing seizure frequency in rodent models of epilepsy and has demonstrated anti-inflammatory activity in models of arthritis. These findings have paved the way for further investigation into its potential as a therapeutic agent.
However, despite its promising properties, 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole also presents certain challenges that need to be addressed before it can be advanced to clinical trials. One such challenge is optimizing its pharmacokinetic profile to ensure adequate bioavailability and minimal side effects. Additionally, thorough safety assessments are required to evaluate its toxicity and potential for drug-drug interactions.
To address these challenges, researchers are employing a combination of experimental and computational approaches. High-throughput screening techniques are being used to identify lead compounds with improved pharmacological properties, while computational models are helping to predict their behavior in vivo. These efforts are aimed at developing a more robust and efficacious version of 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole that can be safely administered to patients.
In conclusion, 1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole (CAS No. 2122255-99-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in various disease areas.
2122255-99-4 (1,5-dimethyl-3-(1H-pyrazol-4-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)